Cas no 2065711-47-7 (2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]-)

• Product Name: 2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]-
• CAS No: 2065711-47-7
• MF: C₂₃H₂₃ClF₃NO₂
• MW: 437.882436037064
• CID: 5193496
• Update Time: 2025-07-09

2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]-

• Inchi： 1S/C23H23ClF3NO2/c24-20-6-4-18(5-7-20)22(29)10-3-17-1-8-21(9-2-17)30-16-15-28-13-11-19(12-14-28)23(25,26)27/h1-10,19H,11-16H2
• InChI Key： VAXFYLAHNCUINE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)C=CC1=CC=C(OCCN2CCC(C(F)(F)F)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]-

Compound CAS No. 2065711-47-7: 2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl]

The compound with CAS No. 2065711-47-7, known as 2-Propen-1-one, 1-(4-chlorophenyl)-3-[4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]phenyl], is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. Recent studies have highlighted its role in various chemical reactions and its potential as a precursor in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of this compound is characterized by a chlorophenyl group attached to the central ketone moiety, which is further connected to a trifluoromethyl-piperidine unit via an ethoxy bridge. This arrangement imparts the molecule with both electronic and steric properties that make it highly versatile. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, enhancing the reactivity of the molecule in certain chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, particularly its stability under various reaction conditions. Studies have shown that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, its solubility properties have been extensively studied, revealing its ability to dissolve in a wide range of organic solvents, which is advantageous for its use in solution-based chemical processes.

In terms of applications, this compound has been explored as a building block in the construction of bioactive molecules. Its chlorophenyl and trifluoromethyl-piperidine groups make it an attractive candidate for medicinal chemistry, where such functional groups are often associated with pharmacological activity. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors of certain enzymes, opening avenues for drug discovery.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced purification techniques, such as chromatography and crystallization, has further enhanced the quality of the final product.

From an environmental perspective, studies on the degradation pathways of this compound have been conducted to assess its impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes biodegradation through oxidative cleavage mechanisms, reducing its persistence in the environment.

In conclusion, CAS No. 2065711-47-7 represents a cutting-edge compound with promising applications across multiple disciplines. Its unique structure and properties continue to be explored by researchers worldwide, paving the way for innovative uses in materials science and pharmacology.